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Compound of Interest

Compound Name: Luvangetin

Cat. No.: B162081 Get Quote

Providing essential safety and logistical information for the proper handling and disposal of

Luvangetin is critical for ensuring laboratory safety and environmental protection. Due to the

limited specific data on the toxicological and environmental properties of Luvangetin, a

cautious approach to its disposal is mandatory. This guide offers procedural, step-by-step

guidance based on general best practices for chemical waste management.

Chemical and Physical Properties of Luvangetin
A summary of the key quantitative data for Luvangetin is presented below. Understanding

these properties is the first step in safe handling and disposal.

Property Value Source

Molecular Formula C₁₅H₁₄O₄ [1][2][3][4]

Molecular Weight 258.27 g/mol [1][2][4]

Purity >98% [4][5]

Appearance Powder [2][4]

CAS Number 483-92-1 [1][2][3][6]

Note: A Safety Data Sheet (SDS) for Luvangetin indicates that its toxicological properties have

not been thoroughly investigated[7]. Therefore, it should be handled as a potentially hazardous

substance.
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Experimental Protocols: Luvangetin Disposal
Procedure
In the absence of specific disposal protocols for Luvangetin, the following general procedure

for the disposal of research chemicals with unknown hazards should be strictly followed. This

protocol is based on standard laboratory hazardous waste management principles.

Objective: To safely dispose of Luvangetin waste while minimizing risk to personnel and the

environment.

Materials:

Waste Luvangetin (solid or in solution)

Designated hazardous waste container (sealable, chemically compatible)

Hazardous waste labels

Personal Protective Equipment (PPE):

Safety goggles or face shield

Chemical-resistant gloves (e.g., nitrile)

Laboratory coat

Procedure:

Personal Protective Equipment (PPE): Before handling Luvangetin waste, ensure all

required PPE is worn to prevent skin and eye contact[7].

Waste Segregation:

Solid Waste: Collect solid Luvangetin waste, including contaminated items like weighing

paper or pipette tips, in a designated, sealable hazardous waste container.

Liquid Waste: Collect solutions containing Luvangetin in a separate, sealable, and

chemically compatible hazardous waste container. Do not mix with other waste streams
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unless compatibility is confirmed.

Container Labeling:

Clearly label the hazardous waste container with the words "Hazardous Waste," the full

chemical name "Luvangetin," and the approximate concentration and quantity. Avoid

using abbreviations or chemical formulas.

Indicate the date when the waste was first added to the container.

Storage:

Keep the waste container tightly sealed except when adding waste.

Store the container in a designated and secure satellite accumulation area within the

laboratory. This area should be away from general traffic and incompatible materials.

Disposal:

Arrange for the collection of the hazardous waste through your institution's Environmental

Health and Safety (EHS) department or a licensed hazardous waste disposal contractor.

Crucially, do not dispose of Luvangetin down the drain or in the regular trash[7]. The SDS

explicitly warns against allowing it to enter soil or surface water[7].

Empty Containers:

Thoroughly rinse empty Luvangetin containers three times with a suitable solvent.

Collect the rinsate as hazardous liquid waste.

After rinsing, deface the original label on the container before disposing of it in the

appropriate solid waste stream, as per your institution's guidelines[8].

Spill Management:

In case of a spill, avoid breathing dust or vapors[7].

Wear appropriate PPE.
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For solid spills, carefully sweep or scoop the material into a hazardous waste container.

For liquid spills, absorb the material with an inert absorbent and place it in the hazardous

waste container.

Clean the spill area thoroughly.

Luvangetin Disposal Decision Workflow
The following diagram illustrates the logical steps for the proper disposal of Luvangetin,

emphasizing a cautious approach due to the lack of comprehensive safety data.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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